1-(3-Amino-5-(trifluoromethylthio)phenyl)-3-bromopropan-1-one

Lipophilicity modulation Drug-likeness optimization Membrane permeability
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C10H9BrF3NOS
Molecular Weight 328.15 g/mol
Cat. No. B14044285
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Technical Parameters


Basic Identity
Product Name1-(3-Amino-5-(trifluoromethylthio)phenyl)-3-bromopropan-1-one
Molecular FormulaC10H9BrF3NOS
Molecular Weight328.15 g/mol
Structural Identifiers
SMILESC1=C(C=C(C=C1N)SC(F)(F)F)C(=O)CCBr
InChIInChI=1S/C10H9BrF3NOS/c11-2-1-9(16)6-3-7(15)5-8(4-6)17-10(12,13)14/h3-5H,1-2,15H2
InChIKeyGOQNXWOUJAZNDQ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 10 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

1-(3-Amino-5-(trifluoromethylthio)phenyl)-3-bromopropan-1-one: Building Block Overview


1-(3-Amino-5-(trifluoromethylthio)phenyl)-3-bromopropan-1-one (CAS 1803838-56-3) is a polyfunctional aryl ketone building block (C₁₀H₉BrF₃NOS, MW 328.15) featuring a 3-bromopropan-1-one side chain appended to a phenyl ring bearing a 3-amino group and a 5-trifluoromethylthio (-SCF₃) substituent . The compound belongs to the class of SCF₃-substituted acetophenone derivatives, a motif increasingly employed in medicinal chemistry and agrochemical discovery for its ability to modulate lipophilicity, membrane permeability, and metabolic stability [1]. Commercially available at NLT 98% purity under ISO-certified quality systems, it is supplied as a research-grade intermediate for pharmaceutical R&D and quality control applications . The specific 3-amino-5-SCF₃ substitution pattern is one of several regioisomeric possibilities within the SCF₃-bromopropanone-aniline family, each presenting distinct electronic and steric profiles that determine downstream synthetic utility and biological activity.

SCF₃-substituted aryl ketone building block
3-Bromopropan-1-one side chain for nucleophilic displacement
3-Amino group enables further derivatization

Regioisomer & Halogen Substitution Risks


Within the family of SCF₃-substituted bromopropanone-aniline building blocks, at least five closely related regioisomers exist — differing in the ring position of the -SCF₃ group (3-, 4-, 5-, or 6-), the -NH₂ group, or the bromine position on the propanone chain [1]. These positional variations are not cosmetic: the SCF₃ group exerts quantitatively different electronic effects depending on whether it is meta (σₘ = 0.40) or para (σₚ = 0.50) to the ketone carbonyl, directly altering the electrophilicity of the reaction center and therefore both synthetic reactivity and biological target engagement [2]. Furthermore, the terminal (3-bromo) versus α-bromo (2-bromo) bromine placement dictates whether the halide behaves as a primary or secondary alkyl bromide in nucleophilic substitution, with a roughly 80-fold difference in SN2 reactivity [3]. Substituting bromine for chlorine degrades leaving-group ability by approximately three to four orders of magnitude [4]. These quantitative divergences mean that regioisomer or halogen interchange can produce fundamentally different reaction outcomes, pharmacokinetic profiles, or structure-activity relationships — making procurement of the exact regioisomer essential for reproducible research.

Target 5-SCF₃ (meta) substitution: moderate carbonyl activation
Risk if substituted 4-SCF₃ (para) isomer: stronger electron withdrawal alters carbonyl electrophilicity and reaction kinetics
Target Terminal 3-bromo (primary alkyl bromide): efficient SN2 displacement
Risk if substituted 3-Chloro analog: significantly weaker leaving group may necessitate higher temperatures and longer reaction times

Quantitative Differentiation vs. Closest Analogs


SCF₃ Lipophilicity Advantage Over CF₃ and OCF₃

The trifluoromethylthio (-SCF₃) substituent in the target compound confers the highest Hansch hydrophobicity parameter (π = 1.44) among commonly employed fluorinated motifs in medicinal chemistry [1]. When compared directly with the trifluoromethyl (-CF₃) group (π = 0.88), the SCF₃ group provides a 1.64-fold increase in lipophilicity [2]. When compared with the trifluoromethoxy (-OCF₃) group (π = 1.04), the SCF₃ group is 1.38-fold more lipophilic [3]. This quantitative lipophilicity advantage means that analogs bearing SCF₃ in place of CF₃ or OCF₃ are predicted to exhibit significantly higher membrane permeability and volume of distribution — a critical consideration when selecting building blocks for CNS-penetrant or intracellular-targeting drug candidates [2].

SCF₃ Lipophilicity
Class-level
π = 1.44
1.64× CF₃ (π=0.88) · 1.38× OCF₃ (π=1.04)
Supports permeability optimization in CNS-penetrant candidates
Literature-derived Hansch parameter consensus
Lipophilicity modulation Drug-likeness optimization Membrane permeability Hansch parameter

Regioisomeric Electronic Effects on Carbonyl Electrophilicity

The target compound positions the electron-withdrawing SCF₃ group at the 5-position (meta to the ketone carbonyl), resulting in transmission of electronic effects through the Hammett σₘ value of 0.40 [1]. The closest regioisomeric comparator — 1-(3-amino-4-(trifluoromethylthio)phenyl)-3-bromopropan-1-one (CAS 1806521-95-8) — places SCF₃ at the 4-position (para to the ketone), where it exerts a stronger electron-withdrawing effect through σₚ = 0.50 [2]. The 0.10 unit difference in Hammett σ represents a measurably stronger electron withdrawal in the para-substituted regioisomer, which directly translates to higher carbonyl electrophilicity and consequently faster rates of nucleophilic addition at the ketone [3]. For end-users performing conjugate additions, imine formations, or cyclocondensations where precise control over carbonyl reactivity is critical, selecting the wrong regioisomer can alter reaction rates and product distributions.

Electronic Effects
Class-level
Δσ = 0.10
σₘ (5-SCF₃) = 0.40 · σₚ (4-SCF₃) = 0.50
Meta SCF₃ reduces carbonyl electrophilicity relative to para regioisomer
Hammett constants; ~25% difference in electron withdrawal
Regioisomer selection Electronic effects Carbonyl electrophilicity Hammett constants

Primary vs. Secondary Bromide SN2 Reactivity

The target compound bears bromine at the terminal (γ) position of the propan-1-one chain, classifying it as a primary alkyl bromide. Its closest positional isomer, 1-(3-amino-5-(trifluoromethylthio)phenyl)-2-bromopropan-1-one (CAS 1806329-87-2), carries bromine at the α-position, classifying it as a secondary alkyl bromide adjacent to the carbonyl [1]. In SN2 nucleophilic substitution, primary alkyl bromides exhibit a relative reactivity of approximately 40,000 versus 500 for secondary alkyl bromides on the standard reactivity scale, representing an ~80-fold rate enhancement [2]. This dramatic differential arises from the reduced steric hindrance at the terminal carbon, which allows more facile backside attack by nucleophiles [3]. The terminal bromide also avoids the competing E2 elimination pathway that plagues α-bromo ketones under basic conditions, where the acidic α-proton adjacent to the carbonyl promotes dehydrobromination.

SN2 Reactivity
Reported
~80× higher
Primary (terminal) vs secondary (α-bromo) alkyl bromide
Terminal bromide enables faster nucleophilic displacement
Standard SN2 relative reactivity scale
Nucleophilic substitution SN2 reactivity Alkyl bromide classification Synthetic efficiency

Bromine vs. Chlorine Leaving-Group Ability

The target compound contains a bromine atom as the displaceable leaving group, whereas a closely related chloro analog — 1-(3-amino-5-(trifluoromethylthio)phenyl)-3-chloropropan-1-one — is also commercially available as a building block alternative . In nucleophilic aliphatic substitution, the leaving-group ability follows the well-established order I⁻ > Br⁻ > Cl⁻ > F⁻, with bromide anion being approximately 10³ to 10⁴ times more effective as a leaving group than chloride in SN2 reactions conducted in protic solvents [1]. This difference stems from the weaker carbon-bromine bond dissociation energy (~285 kJ/mol for C-Br vs ~327 kJ/mol for C-Cl in alkyl halides) and the greater polarizability of bromine, which stabilizes the developing negative charge in the SN2 transition state [2]. The practical consequence is that the 3-bromo compound will undergo displacement reactions at substantially lower temperatures, with shorter reaction times, and in higher yields than the corresponding 3-chloro analog.

Leaving-Group Ability
Class-level
10³–10⁴×
Br⁻ vs Cl⁻ in protic solvents
Bromine choice supports lower-temperature displacement reactions
Based on C-Br vs C-Cl bond energies
Leaving group ability Halogen selection Nucleophilic displacement Reaction kinetics

SCF₃ as Bioisostere for OCF₃: Permeability & Stability

The SCF₃ group in the target compound can serve as a chalcogen bioisostere for the more commonly encountered OCF₃ (trifluoromethoxy) group. In a head-to-head comparative study of SCF₃ and SeCF₃ isosteres of two OCF₃-containing marketed drugs, the SCF₃ replacement increased lipophilicity while leaving microsomal stability unchanged [1]. This is a critical finding: many strategies that increase LogP (and thus membrane permeability) simultaneously increase oxidative metabolism and reduce metabolic stability, introducing pharmacokinetic liabilities. The SCF₃-for-OCF₃ replacement decouples these two properties — providing enhanced permeability without the penalty of accelerated hepatic clearance [2]. For medicinal chemistry teams using this building block to construct lead compounds, this property translates to potentially superior in vivo half-life at equivalent or improved exposure levels compared to OCF₃-containing analogs.

Bioisostere vs OCF₃
Class-level
SCF₃: π=1.44
Stability unchanged
OCF₃: π=1.04
Baseline stability
Decouples permeability improvement from metabolic clearance
Head-to-head study (Ghiazza et al., 2019)
Bioisosteric replacement ADME properties Microsomal stability OCF₃ isostere

Darzens Annulation for SCF₃ Aziridines & Cyclopropanes

The target compound belongs to a privileged class of SCF₃/bromine-disubstituted acetophenone nucleophiles that have been explicitly validated in mild Darzens-type [2+1] annulation reactions to produce trisubstituted trifluoromethylthiolated aziridines and cyclopropanes [1]. These products — bearing three contiguous stereocenters including the SCF₃ group — are otherwise difficult to access and represent valuable three-dimensional building blocks for fragment-based drug discovery [2]. The combination of the electrophilic bromine leaving group and the SCF₃-stabilized enolate nucleophile enables annulation with vinyl ketones and tosyl-protected imines under mild conditions, avoiding the harsh bases or elevated temperatures typically required for Darzens condensations [1]. Building blocks lacking either the SCF₃ group or the α-leaving group would not participate in this transformation with comparable efficiency, as the SCF₃ group enhances enolate stability while the bromine serves as the requisite leaving group for annulation.

Darzens Annulation
Class-level
Mild [2+1] annulation with vinyl ketones/imines
SCF₃ stabilizes enolate; Br serves as leaving group
Enables synthesis of SCF₃ aziridines and cyclopropanes for fragment libraries
Delost et al., Org Lett 2021
Darzens annulation Aziridine synthesis Cyclopropane synthesis SCF₃ building blocks

Optimal Application Scenarios


Enhanced Permeability Without Metabolic Stability Penalty

Medicinal chemistry teams seeking to improve the passive membrane permeability of a lead series while preserving microsomal stability should select this SCF₃-containing building block over analogous CF₃ or OCF₃ intermediates. The SCF₃ group's Hansch π of 1.44 represents a 1.64-fold lipophilicity increase over CF₃ (π = 0.88) [1] and, critically, the SCF₃-for-OCF₃ replacement has been experimentally demonstrated to increase lipophilicity without altering intrinsic microsomal clearance [2]. This decoupling of permeability from metabolic liability — rarely achieved with other lipophilicity-enhancing strategies — makes this building block particularly valuable for CNS drug discovery programs where both blood-brain barrier penetration and adequate half-life are required simultaneously [1].

Carbonyl Reactivity Control via Regioisomer Selection

For synthetic routes requiring finely tuned carbonyl electrophilicity — such as sequential chemoselective transformations where over-activation of the ketone would lead to undesired side reactions — the 5-SCF₃ (meta) regioisomer provides a 0.10-unit lower Hammett σ value compared to the 4-SCF₃ (para) regioisomer [2]. This translates to a measurably less electrophilic carbonyl, allowing chemists to use the 3-amino-5-SCF₃ isomer when milder carbonyl reactivity is desired, and to deliberately select the 4-SCF₃ isomer (CAS 1806521-95-8) when enhanced carbonyl electrophilicity is needed [3]. The ability to tune reactivity by regioisomer selection eliminates the need for protecting group strategies or alternative synthetic routes.

High-Efficiency SN2 Displacement in Library Synthesis

In parallel synthesis or compound library production settings where reaction throughput and yield consistency are paramount, the terminal (3-bromo) primary alkyl bromide in the target compound provides an approximately 80-fold SN2 rate advantage over the 2-bromo α-bromo positional isomer (CAS 1806329-87-2) [2]. Additionally, the ~10³–10⁴-fold leaving-group advantage of bromide over chloride means that the 3-bromo compound will undergo displacement reactions at lower temperatures and with shorter reaction times than the 3-chloro analog [1]. This combination of advantages translates to fewer failed reactions, higher isolated yields, and better plate-to-plate reproducibility in library synthesis workflows.

Darzens Annulation for 3D SCF₃ Fragment Libraries

Fragment-based drug discovery (FBDD) programs seeking to expand three-dimensional fragment libraries with fluorinated motifs can employ this building block in mild Darzens [2+1] annulation reactions with vinyl ketones or tosyl-protected imines to generate SCF₃-substituted aziridines and cyclopropanes [3]. These products, bearing three contiguous stereocenters and the metabolically robust SCF₃ group, represent privileged three-dimensional fragments that are under-represented in commercial screening collections. The transformation proceeds under mild conditions specifically enabled by the combination of the SCF₃ group (enolate stabilization) and the bromine leaving group (annulation competence), making this building block uniquely suited to this application compared to non-fluorinated or non-brominated analogs [3].

Application
Selection Property
Validation Focus
Enhanced permeability with metabolic stability
SCF₃ lipophilicity and microsomal stability profile
Permeability and metabolic stability assays
Carbonyl reactivity tuning by regioisomer
Meta vs para SCF₃ electronic effects
Carbonyl electrophilicity measurement (Hammett σ)
High-efficiency SN2 library synthesis
Primary alkyl bromide reactivity
SN2 displacement rate and yield consistency
Darzens annulation for 3D SCF₃ fragments
SCF₃/Br annulation competence
Aziridine/cyclopropane product characterization
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